Cas no 362704-90-3 (Butanoic acid,3-amino-4-(dimethylamino)-, methyl ester, (3R)-)
362704-90-3 structure
Product Name:Butanoic acid,3-amino-4-(dimethylamino)-, methyl ester, (3R)-
CAS No:362704-90-3
MF:C7H16N2O2
MW:160.214141845703
CID:297187
Update Time:2024-01-27
Butanoic acid,3-amino-4-(dimethylamino)-, methyl ester, (3R)- Chemical and Physical Properties
Names and Identifiers
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- Butanoic acid,3-amino-4-(dimethylamino)-, methyl ester, (3R)-
- Butanoic acid, 3-amino-4-(dimethylamino)-, methyl ester, (3R)- (9CI)
- Butanoic acid, 3-amino-4-(dimethylamino)-, methyl ester, (3R)-
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- Inchi: 1S/C7H16N2O2/c1-9(2)5-6(8)4-7(10)11-3/h6H,4-5,8H2,1-3H3/t6-/m1/s1
- InChI Key: UHZXIZAWANDFOZ-ZCFIWIBFSA-N
- SMILES: C(OC)(=O)C[C@@H](N)CN(C)C
Computed Properties
- Exact Mass: 160.121
- Monoisotopic Mass: 160.121
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 126
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.6A^2
Experimental Properties
- Density: 1.008±0.06 g/cm3(Predicted)
- Boiling Point: 221.4±30.0 °C(Predicted)
- pka: 8.73±0.28(Predicted)
Butanoic acid,3-amino-4-(dimethylamino)-, methyl ester, (3R)- Related Literature
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Suneel Gangada,Naresh Duvva,Raghu Chitta Phys. Chem. Chem. Phys., 2018,20, 21352-21367
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Sethuraman Sathyamoorthi,M. Kanagaraj,Murugavel Kathiresan J. Mater. Chem. A, 2016,4, 4562-4569
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Pavel Karásek,Jakub Grym,Michal Roth,Josef Planeta,František Foret Lab Chip, 2015,15, 311-318
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